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Compound of Interest

5-Formyl-2-
Compound Name:
methoxybenzenesulfonamide

Cat. No.: B583330

Essential Safety and Handling Guide for 5-Formyl-2-
methoxybenzenesulfonamide

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Formyl-2-methoxybenzenesulfonamide (CAS Number: 105764-07-6).[1][2][3] The following
procedures are based on general best practices for handling solid, powdered chemicals and
sulfonamide compounds, as a specific Safety Data Sheet (SDS) with detailed handling
instructions was not available in the initial search. Researchers should always consult their
institution's specific safety protocols and, if possible, obtain a compound-specific SDS from
their supplier.

Chemical and Physical Properties

A summary of the key quantitative data for 5-Formyl-2-methoxybenzenesulfonamide is
provided in the table below.
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Property Value

CAS Number 105764-07-6

Molecular Formula CsHsNO4S

Molecular Weight 215.23 g/mol [1]

Melting Point >155°C (decomposes)[2]
Storage Temperature -20°C[1]

Operational Plan: Handling Procedures

Adherence to the following step-by-step operational plan is critical to ensure the safe handling
of 5-Formyl-2-methoxybenzenesulfonamide.

Engineering Controls and Work Area Preparation

¢ Ventilation: All handling of 5-Formyl-2-methoxybenzenesulfonamide powder should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

e Work Surface: The work area should be clean, uncluttered, and covered with absorbent,
disposable bench paper.

o Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible
and have been recently tested. Have appropriate spill cleanup materials available.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure.[4] The following
PPE is mandatory when handling this compound:

o Eye and Face Protection: Wear chemical safety goggles with side shields. A face shield may
be necessary for operations with a higher risk of splashing or dust generation.[5][6]

e Hand Protection: Chemical-resistant gloves are required. Given the powdered nature of the
compound, powder-free nitrile gloves are recommended to prevent contamination.[4][7] It is
advisable to double-glove, especially when handling larger quantities.[4] Gloves should be
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changed regularly (e.g., every 30-60 minutes) or immediately upon known or suspected
contact with the chemical.[4]

Body Protection: A lab coat is essential. For procedures with a significant risk of
contamination, a disposable gown or coveralls should be worn over regular clothing.[6][8]

Respiratory Protection: For handling small quantities in a properly functioning fume hood,
respiratory protection may not be required. However, if there is a risk of inhaling dust, an N95
or higher-rated respirator should be used.[4] All respirator use must comply with your
institution's respiratory protection program, including fit-testing.[4]

Weighing and Aliquoting

Preparation: Don all required PPE before entering the designated handling area.

Container Handling: Allow the container of 5-Formyl-2-methoxybenzenesulfonamide to
equilibrate to room temperature before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of the compound on a tared weigh boat or
paper inside the chemical fume hood. Avoid creating dust clouds.

Transfer: Use a spatula to transfer the powder to the receiving vessel.

Cleaning: After weighing, carefully clean the spatula and any contaminated surfaces within
the fume hood.

Spill and Emergency Procedures

Minor Spills: For small spills of the powder, carefully sweep or vacuum the material using a
HEPA-filtered vacuum. Avoid dry sweeping, which can generate dust. Place the collected
material and any contaminated cleaning materials into a sealed, labeled hazardous waste
container.

Major Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

Exposure:
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o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

o Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Disposal Plan

The disposal of 5-Formyl-2-methoxybenzenesulfonamide and any contaminated materials
must be handled as hazardous waste.

Waste Segregation and Collection

e Solid Waste: All solid waste, including unused compound, contaminated gloves, weigh
papers, pipette tips, and disposable lab coats, must be collected in a designated, sealed,
and clearly labeled hazardous waste container.[9][10]

e Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be
collected in a separate, compatible, and clearly labeled hazardous liquid waste container.[9]
[10] Do not mix with incompatible waste streams.[10]

Labeling

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "5-Formyl-2-methoxybenzenesulfonamide”. Include any solvent carriers and
appropriate hazard warnings (e.g., "Toxic").[9]

Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.[9] The recommended method for the disposal of many pharmaceutical compounds,
including sulfonamides, is high-temperature incineration.[9]

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for safely handling 5-Formyl-2-

methoxybenzenesulfonamide.
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Caption: Workflow for handling 5-Formyl-2-methoxybenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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